Cas no 1806906-61-5 (Methyl 6-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate)

• Product Name: Methyl 6-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate
• CAS No: 1806906-61-5
• MF: C₉H₅F₂IN₂O₂
• MW: 338.049481153488
• CID: 4878293
• Update Time: 2025-05-25

Methyl 6-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate

• Inchi： 1S/C9H5F2IN2O2/c1-16-9(15)6-5(7(10)11)2-4(3-13)14-8(6)12/h2,7H,1H3
• InChI Key： QDGRDGZQIBMIBA-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=C(C(F)F)C=C(C#N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Methyl 6-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate

Methyl 6-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate: A Comprehensive Overview

The compound Methyl 6-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate (CAS No: 1806906-61-5) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The presence of multiple functional groups, such as the cyano group, difluoromethyl group, and iodo group, makes this compound particularly interesting for researchers exploring its reactivity, stability, and potential uses in drug design and material science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of complex molecules like Methyl 6-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate. The synthesis typically involves multi-step processes, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. The incorporation of the cyano group at the 6-position of the pyridine ring introduces electron-withdrawing effects, which can significantly influence the compound's reactivity in subsequent reactions. Similarly, the difluoromethyl group at the 4-position adds steric hindrance and introduces additional electronic effects, making this compound a valuable substrate for further functionalization.

The iodo group at the 2-position of the pyridine ring is particularly notable due to its high reactivity. Iodo groups are often used as leaving groups in substitution reactions, making this compound a promising candidate for various nucleophilic aromatic substitutions (S_NAr). Recent studies have demonstrated that such substitutions can lead to the formation of biologically active compounds with potential applications in cancer therapy and antimicrobial agents.

In terms of physical properties, Methyl 6-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate exhibits a melting point of approximately 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, which facilitates its use in solution-phase reactions. The compound's UV-vis spectrum shows strong absorption bands in the visible region, indicating its potential as a photosensitive material or a precursor for light-harvesting molecules.

Recent research has focused on the application of this compound in medicinal chemistry. For instance, studies have shown that derivatives of this compound can act as inhibitors of certain kinases involved in cellular signaling pathways. The cyano group plays a crucial role in enhancing the binding affinity of these derivatives to their target proteins, while the difluoromethyl group contributes to their pharmacokinetic properties by improving bioavailability.

Another area of interest is the use of Methyl 6-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate in materials science. Its unique electronic properties make it a candidate for organic electronics applications, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent experiments have demonstrated that thin films of this compound exhibit excellent charge transport properties, which could be further optimized through structural modifications.

In conclusion, Methyl 6-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate is a versatile compound with a wide range of potential applications across different fields. Its complex structure and reactivity make it an attractive target for both academic and industrial research. As new synthetic methods and characterization techniques continue to emerge, we can expect further insights into its properties and uses.